N-benzyl-2-{[4-(4-fluorophenyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide

• Molecular Formula: C20H15F4N3OS
• Molecular Weight: 421.4 g/mol
• IUPAC Name: N-benzyl-2-[4-(4-fluorophenyl)-6-(trifluoromethyl)pyrimidin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C20H15F4N3OS/c21-15-8-6-14(7-9-15)16-10-17(20(22,23)24)27-19(26-16)29-12-18(28)25-11-13-4-2-1-3-5-13/h1-10H,11-12H2,(H,25,28)
• InChI Key: FIVZQRGRSCJDBZ-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CNC(=O)CSC2=NC(=CC(=N2)C(F)(F)F)C3=CC=C(C=C3)F

Description

N-benzyl-2-{[4-(4-fluorophenyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide, also known as BPTES, is a small molecule inhibitor that targets glutaminase, an enzyme involved in the metabolism of glutamine. BPTES has been shown to have potential applications in cancer treatment, as cancer cells often rely on glutamine metabolism for their survival and proliferation. In

Scientific Research Applications

N-benzyl-2-{[4-(4-fluorophenyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide has been shown to have potential applications in cancer treatment, as cancer cells often rely on glutamine metabolism for their survival and proliferation. Glutaminase is an enzyme that catalyzes the conversion of glutamine to glutamate, which is a precursor for the synthesis of various amino acids and nucleotides. By inhibiting glutaminase, this compound can disrupt the metabolism of glutamine and induce cell death in cancer cells.

Mechanism of Action

N-benzyl-2-{[4-(4-fluorophenyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide binds to the active site of glutaminase and inhibits its activity. Glutaminase is a tetrameric enzyme, and this compound binds to the dimer interface of the enzyme, which is essential for its activity. By binding to the dimer interface, this compound prevents the formation of the active tetramer and inhibits the activity of glutaminase.
Biochemical and Physiological Effects:
This compound has been shown to induce cell death in cancer cells by disrupting the metabolism of glutamine. In addition, this compound has been shown to have anti-tumor effects in various preclinical models of cancer. This compound has also been shown to have potential applications in the treatment of neurodegenerative diseases, as glutaminase has been implicated in the pathogenesis of these disorders.

Advantages and Limitations for Lab Experiments

N-benzyl-2-{[4-(4-fluorophenyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide has several advantages for lab experiments, including its high potency and selectivity for glutaminase. However, this compound has some limitations, including its poor solubility in water and its potential for off-target effects.

Future Directions

There are several future directions for the research and development of N-benzyl-2-{[4-(4-fluorophenyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide. One potential direction is the development of more potent and selective glutaminase inhibitors. Another direction is the exploration of the use of this compound in combination with other cancer therapies, such as chemotherapy and immunotherapy. Additionally, the potential applications of this compound in the treatment of neurodegenerative diseases warrant further investigation.

Synthesis Methods

N-benzyl-2-{[4-(4-fluorophenyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide can be synthesized through a multi-step process involving the reaction of various reagents. The first step involves the reaction of 4-fluoro-2-nitrobenzyl bromide with 2-mercaptoacetamide to form 4-fluoro-2-nitrobenzyl mercaptoacetamide. This intermediate is then reacted with 4,6-dichloro-2-(trifluoromethyl)pyrimidine to form the final product, this compound.